Cas no 1599268-46-8 (2-Propyn-1-one, 1-(4-aminotetrahydro-3-furanyl)-)

• Product Name: 2-Propyn-1-one, 1-(4-aminotetrahydro-3-furanyl)-
• CAS No: 1599268-46-8
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 5932836
• PubChem ID: 116587507
• Update Time: 2025-07-09

2-Propyn-1-one, 1-(4-aminotetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(4-aminotetrahydro-3-furanyl)-
• 1599268-46-8
• 1-(4-Aminooxolan-3-yl)prop-2-yn-1-one
• EN300-794930

• Inchi： 1S/C7H9NO2/c1-2-7(9)5-3-10-4-6(5)8/h1,5-6H,3-4,8H2
• InChI Key： XGBQBBHXNCBPEW-UHFFFAOYSA-N
• SMILES： C(C1C(N)COC1)(=O)C#C

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 255.9±40.0 °C(Predicted)
• pka: 7.94±0.40(Predicted)

Additional information on 2-Propyn-1-one, 1-(4-aminotetrahydro-3-furanyl)-

2-Propyn-1-one, 1-(4-Aminotetrahydro-3-furanyl) (CAS No. 1599268-46-8)

The compound 2-propyn-1-one, 1-(4-aminotetrahydro-3-furanyl), with CAS number 1599268-46-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a propargyl ketone moiety with a tetrahydrofuran ring substituted with an amino group. The combination of these functional groups makes it a valuable building block in the construction of complex molecules and bioactive compounds.

Recent studies have highlighted the potential of 2-propyn-1-one, 1-(4-aminotetrahydro-3-furanyl) in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioisosteres and pharmacophore models, which are essential for drug discovery. The propargyl group in this compound is particularly valuable due to its ability to participate in various click chemistry reactions, enabling the construction of diverse molecular architectures.

The tetrahydrofuran ring in this compound contributes to its stability and solubility properties, making it suitable for use in aqueous environments. The presence of the amino group at the 4-position of the tetrahydrofuran ring introduces additional functionality, allowing for further chemical modifications. This makes the compound ideal for applications in medicinal chemistry, where fine-tuning of molecular properties is crucial for achieving desired biological activities.

In terms of synthesis, 2-propyn-1-one, 1-(4-aminotetrahydro-3-furanyl) can be prepared through a variety of methods, including nucleophilic addition and cyclization reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements have facilitated its use in large-scale syntheses and industrial applications.

The biological activity of this compound has been explored in several recent studies. For instance, researchers have investigated its potential as an inhibitor of key enzymes involved in metabolic pathways. The results suggest that this compound could serve as a lead molecule for the development of novel enzyme inhibitors with therapeutic potential.

In addition to its role in drug discovery, 2-propyn-1-one, 1-(4-aminotetrahydro-3-furanyl) has also found applications in materials science. Its ability to undergo polymerization under specific conditions makes it a candidate for the development of new polymeric materials with tailored properties. This dual applicability underscores its importance as a multifunctional building block in modern chemistry.

From an environmental perspective, the synthesis and use of this compound are designed to minimize ecological impact. Researchers have developed greener synthetic routes that utilize renewable resources and reduce waste generation. These efforts align with the growing emphasis on sustainable chemistry practices in both academia and industry.

In conclusion, 2-propyn-1-one, 1-(4-aminotetrahydro-3-furanyl) (CAS No. 1599268-46-8) is a versatile and valuable compound with wide-ranging applications in organic synthesis, pharmaceutical research, and materials science. Its unique structure and functional groups make it an indispensable tool for chemists seeking to design and synthesize complex molecules with desired biological and physical properties.